Cas no 571162-82-8 (5-(4-methoxyphenyl)-4-(2-methylcyclohexyl)-4H-1,2,4-triazole-3-thiol)

• Product Name: 5-(4-methoxyphenyl)-4-(2-methylcyclohexyl)-4H-1,2,4-triazole-3-thiol
• CAS No: 571162-82-8
• MF: C₁₆H₂₁N₃OS
• MW: 303.4224421978
• CID: 3106010
• PubChem ID: 3778244
• Update Time: 2025-10-22

5-(4-methoxyphenyl)-4-(2-methylcyclohexyl)-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 5-(4-Methoxy-phenyl)-4-(2-methyl-cyclohexyl)-4H-[1,2,4]triazole-3-thiol
• 5-(4-methoxyphenyl)-4-(2-methylcyclohexyl)-4H-1,2,4-triazole-3-thiol
• AB00720895-01
• 3-(4-methoxyphenyl)-4-(2-methylcyclohexyl)-1H-1,2,4-triazole-5-thione
• ZINC03322183
• 571162-82-8
• Z56923304
• AKOS005198780
• EN300-06324
• ZINC03322178
• CS-0356021

• Inchi： 1S/C16H21N3OS/c1-11-5-3-4-6-14(11)19-15(17-18-16(19)21)12-7-9-13(20-2)10-8-12/h7-11,14H,3-6H2,1-2H3,(H,18,21)
• InChI Key： CHCRBWOCGQHFCL-UHFFFAOYSA-N
• SMILES： S=C1NN=C(C2C=CC(=CC=2)OC)N1C1CCCCC1C

Computed Properties

• Exact Mass: 303.14053348Da
• Monoisotopic Mass: 303.14053348Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 69Ų

Additional information on 5-(4-methoxyphenyl)-4-(2-methylcyclohexyl)-4H-1,2,4-triazole-3-thiol

Introduction to 5-(4-methoxyphenyl)-4-(2-methylcyclohexyl)-4H-1,2,4-triazole-3-thiol (CAS No. 571162-82-8) and Its Emerging Applications in Chemical Biology

5-(4-methoxyphenyl)-4-(2-methylcyclohexyl)-4H-1,2,4-triazole-3-thiol (CAS No. 571162-82-8) is a structurally complex heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique pharmacophoric features. The compound belongs to the triazole class, which is well-documented for its broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of a thiol (-SH) group in its molecular structure further enhances its potential as a bioactive scaffold, enabling various post-translational modifications and interactions with biological targets.

The 5-(4-methoxyphenyl) moiety introduces a hydrophobic aromatic ring system, which can modulate the compound's solubility and binding affinity to biological receptors. Meanwhile, the 4-(2-methylcyclohexyl) substituent adds steric bulk and flexibility, influencing the compound's conformational dynamics and potentially enhancing its bioavailability. These structural features make 5-(4-methoxyphenyl)-4-(2-methylcyclohexyl)-4H-1,2,4-triazole-3-thiol a promising candidate for drug discovery and development.

In recent years, there has been a surge in research focused on developing novel triazole derivatives with enhanced therapeutic efficacy and reduced side effects. The thiol group in this compound is particularly noteworthy, as it serves as a versatile functional handle for chemical modifications. For instance, thiol-based compounds have been extensively studied for their ability to form disulfide bonds with cysteine residues in proteins, leading to targeted protein degradation or modulation of signaling pathways. This property has opened up new avenues for therapeutic intervention in diseases such as cancer and neurodegeneration.

Recent studies have highlighted the potential of 5-(4-methoxyphenyl)-4-(2-methylcyclohexyl)-4H-1,2,4-triazole-3-thiol as an inhibitor of specific enzyme targets involved in inflammatory responses. The compound has demonstrated promising activity against enzymes such as lipoxygenase and cyclooxygenase, which are key mediators of inflammation. By selectively inhibiting these enzymes, the compound may offer a novel therapeutic approach for managing chronic inflammatory conditions without the associated risks of traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

Another area of interest is the compound's potential application in anticancer therapy. The triazole core is known to exhibit inhibitory effects on various kinases that are overexpressed in cancer cells. Preliminary computational studies suggest that 5-(4-methoxyphenyl)-4-(2-methylcyclohexyl)-4H-1,2,4-triazole-3-thiol can bind to the ATP-binding pockets of these kinases, thereby disrupting their activity and inhibiting tumor growth. Additionally, the thiol group may facilitate intracellular delivery by forming stable complexes with metal ions or other biomolecules.

The synthesis of 5-(4-methoxyphenyl)-4-(2-methylcyclohexyl)-4H-1,2,4-triazole-3-thiol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as transition-metal-catalyzed cross-coupling reactions have been employed to construct the triazole ring efficiently. The introduction of the thiol group at the 3-position of the triazole ring is achieved through nucleophilic substitution reactions using appropriate sulfur-containing reagents.

In terms of pharmacokinetic properties, the hydrophobicity imparted by the aromatic ring and cyclohexyl substituents may influence the compound's absorption and distribution in vivo. However, the presence of the thiol group can also enhance metabolic stability by preventing rapid oxidation or degradation. Further studies are needed to optimize these properties through structural modifications or prodrug strategies.

One of the most exciting aspects of 5-(4-methoxyphenyl)-4-(2-methylcyclohexyl)-4H-1,2,4-triazole-3-thiol is its potential for combination therapy with other drugs. By leveraging its ability to interact with multiple biological targets simultaneously, this compound could synergize with existing treatments to achieve better therapeutic outcomes. For example, its anti-inflammatory properties could complement immunotherapy strategies used in cancer treatment.

The growing body of evidence supporting the bioactivity of this compound has prompted researchers to explore its potential in drug repurposing efforts. Existing drugs that share similar structural motifs may provide valuable starting points for further optimization and development into new therapies targeting various diseases.

Future research directions include exploring derivatives of 5-(4-methoxyphenyl)-4-(2-methylcyclohexyl)-4H-1,2,4-triazole-3-thiol that exhibit enhanced potency or selectivity for specific disease targets. Additionally, investigating its mechanism of action at a molecular level will be crucial for understanding its therapeutic benefits and minimizing potential side effects.